Cas no 4948-51-0 (Anthracene,1,2,3,4,5,6,7,8-octahydro-9-methyl-)

Anthracene,1,2,3,4,5,6,7,8-octahydro-9-methyl- structure
4948-51-0 structure
Product Name:Anthracene,1,2,3,4,5,6,7,8-octahydro-9-methyl-
CAS No:4948-51-0
MF:C15H20
MW:200.319304466248
CID:333780
PubChem ID:313067
Update Time:2025-04-19

Anthracene,1,2,3,4,5,6,7,8-octahydro-9-methyl- Chemical and Physical Properties

Names and Identifiers

    • Anthracene,1,2,3,4,5,6,7,8-octahydro-9-methyl-
    • 1,2,3,4,5,6,7,8-octahydro-9-methylanthracene
    • 9-Methyl-1,2,3,4,5,6,7,8-octahydro-anthracen
    • 9-methyl-1,2,3,4,5,6,7,8-octahydro-anthracene
    • 9-methyl-1,2,3,4,5,6,7,8-octahydroantracene
    • 9-Methyl-s-octahydroanthracen
    • 9-Methyl-S-octahydroanthracene
    • AC1L7MOD
    • NSC226165
    • ATHFCPPVRFPECM-UHFFFAOYSA-N
    • 4948-51-0
    • 9-Methyl-1,2,3,4,5,6,7,8-octahydroanthracene #
    • 9-Methyl-1,2,3,4,5,6,7,8-octahydroanthracene
    • DTXSID50310363
    • NSC-226165
    • Inchi: 1S/C15H20/c1-11-14-8-4-2-6-12(14)10-13-7-3-5-9-15(11)13/h10H,2-9H2,1H3
    • InChI Key: ATHFCPPVRFPECM-UHFFFAOYSA-N
    • SMILES: C12CCCCC1=CC1CCCCC=1C=2C

Computed Properties

  • Exact Mass: 200.156500638g/mol
  • Monoisotopic Mass: 200.156500638g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 0Ų
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